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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Ethylene glycol-d4 from various commercial

suppliers. The selection of a high-purity deuterated solvent is critical for the accuracy and

reliability of experimental results, particularly in sensitive applications such as Nuclear Magnetic

Resonance (NMR) spectroscopy and as an internal standard for quantitative analysis by Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).[1] This document summarizes the publicly available quality specifications from

several vendors and outlines standard experimental protocols for independent verification of

product performance.

Data Presentation: Supplier Specifications
The performance of Ethylene glycol-d4 is primarily assessed by its isotopic and chemical

purity. A higher isotopic purity (atom % D) minimizes residual protium signals in NMR spectra,

while high chemical purity ensures the absence of contaminants that could interfere with

experimental results.[2][3] The following table summarizes the specifications for Ethylene
glycol-d4 as provided by different commercial suppliers.
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Supplier Product Number(s)
Isotopic Purity
(atom % D)

Chemical Purity

Sigma-Aldrich

(MilliporeSigma)
347442, 611646 98 99% (CP)

Cambridge Isotope

Laboratories, Inc.
DLM-1243 98 98%

CDN Isotopes D-0339 98 Not Specified

ChemScene CS-0542319 Not Specified ≥98%[4]

LGC Standards CDN-D-0339-1G 98 min 98%[5]

MedchemExpress HY-Y0338S2 Not Specified 99.77%

Note: Data is based on publicly available information from supplier websites and may vary by

batch. "CP" denotes chemically pure. Users are advised to consult the Certificate of Analysis

(CoA) for lot-specific data.

Experimental Protocols
To ensure the quality and performance of Ethylene glycol-d4 for sensitive applications,

independent verification of its purity is recommended. The following are detailed methodologies

for key experiments.

Determination of Chemical Purity by Gas
Chromatography (GC)
This protocol outlines a general method for determining the chemical purity of Ethylene glycol-
d4 and identifying potential impurities using gas chromatography with a flame ionization

detector (FID). This method is adapted from established procedures for analyzing industrial-

grade ethylene glycol.[6][7][8]

Objective: To quantify the purity of Ethylene glycol-d4 and identify any volatile organic

impurities.

Instrumentation and Materials:
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Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

Capillary Column: Rtx-624 (30 m x 0.32 mm x 1.8 µm) or equivalent polar column.[6][7]

Carrier Gas: Helium or Nitrogen, high purity.

Injector and Detector Gases: Hydrogen and Air, high purity.

Sample: Ethylene glycol-d4.

Reference Standard: High-purity, non-deuterated ethylene glycol.

Solvent for dilution (if necessary): Methanol or Dichloromethane, HPLC grade.

Procedure:

Sample Preparation: Prepare a solution of Ethylene glycol-d4 in a suitable solvent, if

dilution is required. A typical concentration is 1% (v/v).

GC Instrument Setup:

Injector Temperature: 250°C

Detector Temperature: 300°C

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp: Increase to 220°C at a rate of 10°C/minute.

Hold at 220°C for 5 minutes.

Carrier Gas Flow Rate: Set to the column manufacturer's recommendation (typically 1-2

mL/min).

Injection Volume: 1 µL.

Split Ratio: 50:1.
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Analysis:

Inject the prepared sample into the GC.

Record the chromatogram.

Identify the main peak corresponding to Ethylene glycol-d4.

Identify and quantify any impurity peaks by comparing their retention times with those of

known standards or by using a mass spectrometer for identification.

Data Interpretation:

Calculate the area percentage of the Ethylene glycol-d4 peak relative to the total area of

all peaks in the chromatogram to determine the chemical purity.

Determination of Isotopic Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy
This protocol describes a general method for assessing the isotopic purity of Ethylene glycol-
d4 using proton (¹H) NMR spectroscopy.

Objective: To determine the degree of deuteration by quantifying the residual proton signals.

Instrumentation and Materials:

NMR Spectrometer (e.g., 400 MHz or higher).

NMR tube (5 mm).

Internal Standard: A compound with a known concentration and a singlet peak in a clear

region of the spectrum (e.g., 1,3,5-trioxane).

Solvent: A deuterated solvent in which the sample and internal standard are soluble and

which does not have overlapping signals (e.g., DMSO-d6).

Procedure:
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Sample Preparation:

Accurately weigh a known amount of the Ethylene glycol-d4 sample into a vial.

Accurately weigh a known amount of the internal standard and add it to the same vial.

Dissolve the mixture in a known volume of the deuterated solvent (e.g., 0.6 mL of DMSO-

d6).

Transfer the solution to an NMR tube.

NMR Data Acquisition:

Acquire a ¹H NMR spectrum of the sample.

Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

Data Processing and Analysis:

Process the spectrum (Fourier transform, phase correction, and baseline correction).

Integrate the area of the residual proton signal of Ethylene glycol-d4.

Integrate the area of the signal from the internal standard.

Calculation of Isotopic Purity:

The concentration of the residual protons in the Ethylene glycol-d4 can be calculated

relative to the known concentration of the internal standard.

From this, the atom % D can be determined.

Mandatory Visualizations
The following diagrams illustrate a typical experimental workflow for quality control and the

logical considerations for selecting a deuterated solvent.
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Quality Control Workflow for Ethylene Glycol-d4

Sample Receipt and Documentation
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Caption: A typical workflow for the quality control of commercially supplied Ethylene glycol-d4.
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Factors for Deuterated Solvent Selection in NMR

Analyte Solubility
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Caption: Key factors influencing the selection of a deuterated solvent for NMR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b119926#performance-evaluation-of-ethylene-
glycol-d4-from-different-commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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